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Abstract
SB-435495 hydrochloride is a potent, selective, and orally active inhibitor of lipoprotein-

associated phospholipase A2 (Lp-PLA2).[1][2][3] Initial ambiguity with other similarly named

compounds, such as the TGF-β/ALK inhibitor SB-431542, has been clarified through targeted

research, confirming Lp-PLA2 as the primary molecular target of SB-435495. This technical

guide provides an in-depth overview of the target identification of SB-435495, including its

inhibitory potency, the signaling pathway of its target, and detailed experimental protocols for its

characterization.

Quantitative Inhibitory Profile of SB-435495
SB-435495 demonstrates sub-nanomolar potency against its primary target, Lp-PLA2. The

following table summarizes the key quantitative data regarding its inhibitory activity.

Compound Target Assay Type IC50 Reference

SB-435495 Lp-PLA2 Enzymatic Assay 0.06 nM [2]

SB-435495 CYP450 3A4 Enzymatic Assay 10 µM [2]
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Target Signaling Pathway: Lp-PLA2 in
Atherosclerosis
Lp-PLA2 is an enzyme that hydrolyzes oxidized phospholipids in low-density lipoprotein (LDL)

particles, leading to the generation of pro-inflammatory mediators.[4] This process is a key

contributor to the development and progression of atherosclerosis. The signaling cascade

involving Lp-PLA2 is depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/27298369/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Blood Vessel Lumen

Endothelial Cell

Pharmacological Intervention

LDL

oxLDL

Oxidation

Lp-PLA2

Substrate

Lyso-PC

Hydrolysis

oxNEFA

Hydrolysis

Inflammation

Adhesion Molecules

Monocyte Recruitment

SB-435495

Inhibition

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Assay

Data Analysis

Prepare serial dilutions
of SB-435495

Add inhibitor and enzyme
to 96-well plate

Prepare Lp-PLA2
enzyme solution

Prepare 2-thio-PAF
and DTNB solution

Initiate reaction with
substrate/DTNB mix

Pre-incubate for 15 min
at room temperature

Measure absorbance at 414 nm
(kinetic read)

Calculate reaction rates

Determine IC50 value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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